3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine

• CAS No.: 752260-32-5
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• IUPAC Name: 3,5-dimethyltriazolo[4,5-b]pyridine
• InChI: InChI=1S/C7H8N4/c1-5-3-4-6-7(8-5)11(2)10-9-6/h3-4H,1-2H3
• InChI Key: LXFWCFIXBUUWSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)N=NN2C

Description

3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6,N2-dimethyl-pyridine-2,3-diamine of Step A (1.5 g, 10.9 mmol), 2-methyl-2-nitrosooxy-propane (1.6 ml, 13.1 mmol), acetic acid (2.6 ml, 43.6 mmol), and ethanol (50 ml) were stirred at 60° C. for 60 min. After cooling to ambient temperature, sodium hydrogen carbonate (3 g) was added and the resulting mixture was stirred at ambient temperature for 20 min. The mixture was diluted with dichloromethane (20 ml), solids were filtered off, and the obtained solution was concentrated in vacuum. Chromatography on silica gel, eluting with dichloromethane-acetonitrile (93:7) yielded the title compound (1.23 g, 76%).